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Compound of Interest

Compound Name: [C3MPIINTf2

Cat. No.: B1592958

An In-depth Technical Guide to the Physicochemical Properties of [C3MPr]NTf2

Introduction

1-Methyl-1-propylpyrrolidinium bis(trifluoromethylsulfonyl)imide, commonly abbreviated as
[C3MPr]NTf2 or [PMpyr][NTf2], is an ionic liquid (IL) that has garnered significant interest
within the scientific community. Its unique combination of properties, including high thermal
stability, low volatility, and notable ionic conductivity, makes it a promising candidate for a
variety of applications.[1] These applications include its use as an electrolyte in energy storage
devices like lithium-ion batteries and supercapacitors, and as a green solvent alternative to
traditional volatile organic compounds.[1][2] This document provides a comprehensive
overview of the core physicochemical properties of [C3MPr]NTf2, detailed experimental
methodologies for their determination, and logical diagrams to illustrate key concepts and
workflows.

Chemical Identity

e IUPAC Name: 1-methyl-1-propylpyrrolidin-1-ium bis(trifluoromethylsulfonyl)azanide[3]
o Cation: 1-Methyl-1-propylpyrrolidinium (JC3MPr]+)

 Anion: Bis(trifluoromethylsulfonyl)imide ([NTf2]-)

« CAS Number: 223437-05-6[1]
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e Molecular Formula: C10H18F6N204S2[1]

Physicochemical Properties

The following tables summarize the key physicochemical properties of [C3MPr]NTf2 based on
available literature data.

ble 1: C | and Physical :

Property Value Reference(s)
Molecular Weight 408.37 g/mol [1]
408.4 g/mol [3]
Appearance C.Zolf)rless to light yellow, clear (1]
liquid
Density 1.44 g/cm3 [1][4]
Melting Point 12 °C [1]
Refractive Index (n20D) 1.42 [1]

Table 2: Temperature-Dependent Properties

A comprehensive study of [C3MPr]NTf2 reported its density, speed of sound, dynamic
viscosity, and molar isobaric heat capacities as a function of temperature from 293.15 K to
343.15 K at atmospheric pressure.[5] While the specific data points are located in the full
research paper, the study highlights the expected trend of decreasing density and viscosity with
increasing temperature.[5][6]

Thermal Properties

[C3MPr]NTf2 is recognized for its excellent thermal stability, a characteristic feature of many
ionic liquids containing the [NTf2]- anion.[1][7]

o Thermal Stability: lonic liquids with the [NTf2]- anion generally exhibit high thermal stability,
often exceeding 350 °C.[7] The stability is primarily dictated by the anion's resistance to
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degradation.[8] The decomposition of pyrrolidinium-based ILs typically involves the breaking
of carbon-heteroatom bonds.[8]

Experimental Protocols & Methodologies

The characterization of [C3MPr]NTf2 involves a suite of standard analytical techniques.

Purity and Identity Confirmation

o Assay by Titration: The purity of the ionic liquid is often determined by titration, with values of
> 98% being reported.[1]

o Water Content: The water content is a critical parameter for electrochemical applications and
is typically measured by Karl Fischer titration.

Thermal Analysis

o Thermogravimetric Analysis (TGA): TGA is the primary method used to determine the
thermal stability and decomposition temperature of ionic liquids. The sample is heated at a
constant rate in a controlled atmosphere (e.g., nitrogen or air), and its mass is monitored as
a function of temperature. The onset temperature of mass loss is considered the
decomposition temperature. This technique is crucial for establishing the upper operational
temperature limit of the IL.[9][10]

 Differential Scanning Calorimetry (DSC): DSC is used to determine thermal transitions such
as the melting point, glass transition temperature, and crystallization events.[5] In a typical
experiment, the heat flow to the sample is measured against the heat flow to a reference as
they are subjected to a controlled temperature program.

Density and Viscosity Measurement

o Density: Density is commonly measured as a function of temperature using a vibrating tube
densimeter.[5] The instrument measures the oscillation period of a U-shaped tube filled with
the sample, which is directly related to the sample's density.

e Dynamic Viscosity: The viscosity of [C3MPr]NTf2 can be measured using a rotational
viscometer or a falling-body viscometer over a range of temperatures.[5] These
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measurements are vital as viscosity significantly impacts the ionic conductivity and mass
transport properties of the IL.[11]

Visualizations: Workflows and Relationships

The following diagrams, generated using the DOT language, illustrate key experimental
workflows and property relationships.
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Caption: General experimental workflow for the synthesis and characterization of an ionic
liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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